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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591

This guide provides essential safety and logistical information for the proper disposal of (R)-
(+)-2-Bromopropionic acid, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Immediate Safety Considerations

(R)-(+)-2-Bromopropionic acid is a corrosive and toxic substance that requires careful
handling.[1][2] It causes severe skin burns and eye damage. Before beginning any disposal
procedure, it is imperative to wear appropriate Personal Protective Equipment (PPE).

Required PPE:
o Eye Protection: Chemical splash goggles and a face shield.[3]
o Hand Protection: Appropriate protective gloves (e.qg., nitrile) to prevent skin exposure.[3][4]

o Body Protection: A laboratory coat and, if necessary, additional protective clothing to prevent
skin contact.

All handling and disposal activities should be conducted in a well-ventilated area or under a
chemical fume hood.[3][5] Facilities must be equipped with an eyewash station and a safety
shower.[3]
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Quantitative Safety and Transport Data

The following table summarizes key quantitative data for (R)-(+)-2-Bromopropionic acid,
which is crucial for risk assessment and transportation.

Parameter Value Source(s)

Health: 3, Flammaubility: 1,

NFPA Rating Instability: 0 3]
UN Number UN3261 or UN2923 [2][5]
DOT Hazard Class 8 (Corrosive) [2][5]
Packing Group I [2][5]
Flash Point 100 °C (212 °F) [3]

Step-by-Step Disposal Protocol

Disposal of (R)-(+)-2-Bromopropionic acid must be handled as hazardous waste in
accordance with federal, state, and local regulations.[2][5] Never dispose of this chemical down
the drain or with regular household garbage.[4][6]

Step 1: Waste Segregation

Proper segregation is the first and most critical step in the disposal process.

« ldentify as Halogenated Organic Waste: (R)-(+)-2-Bromopropionic acid contains bromine,
classifying it as a halogenated organic compound.[7][8]

» Use Designated Containers: This waste must be collected in a designated, clearly labeled
"Halogenated Organic Waste" container.[7][9][10] These containers are often color-coded
(e.g., green) to prevent accidental mixing.[7]

» Avoid Mixing: Do not mix halogenated organic waste with non-halogenated waste streams.
[10][11] Crucially, do not mix acids with bases in the same waste container.[7] Keep the
chemical in its original container if possible, or use a compatible, corrosive-resistant
container for storage before transfer.
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Step 2: Handling Spills and Small Quantities

For accidental spills, immediate and safe cleanup is required to minimize exposure and
environmental contamination.

o Ensure Ventilation: Ventilate the area of the spill.[3]

» Contain the Spill: Use an inert, absorbent material such as sand, vermiculite, earth, or a
commercial acid binder to contain and soak up the spill.[3][5]

o Collect the Waste: Carefully sweep or scoop the absorbed material into a clean, dry, and
properly labeled, sealable container for disposal.[3][4]

» Decontaminate the Area: Clean the affected area thoroughly.

o Dispose of Materials: Treat all cleanup materials (gloves, absorbent pads, etc.) as hazardous
waste and place them in the same container.

Step 3: Disposal of Bulk Quantities

For larger quantities of unused or waste (R)-(+)-2-Bromopropionic acid:

Transfer Securely: Working inside a chemical fume hood, carefully transfer the acid into the
designated "Halogenated Organic Waste" container.[10]

o Seal and Label: Ensure the waste container is tightly sealed to be vapor-tight and spill-proof.
[10] The label must clearly identify the contents, including the words "Hazardous Waste" and
the chemical name.[10]

o Store Appropriately: Store the sealed waste container in a cool, dry, well-ventilated area,
away from incompatible materials like strong bases and oxidizing agents.[3]

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste disposal company to arrange for pickup and final disposal,
which is typically high-temperature incineration.[4][7]

Experimental Protocol: Neutralization for Treatment
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In some cases, treatment may be required before final disposal. Neutralization can render the
acid less corrosive, but the resulting solution must still be disposed of as hazardous waste. One
source suggests neutralization with soda ash (sodium carbonate) or soda lime. The following is
a general protocol for acid neutralization.

Materials:

e (R)-(+)-2-Bromopropionic acid waste

e Large beaker or container (corrosion-resistant)

» Stir bar and stir plate

e Ice bath

e Base solution (e.g., 5-10% sodium carbonate or sodium hydroxide)
e pH meter or pH paper

Procedure:

o Place the receiving beaker containing a 1:10 ratio of base to the estimated volume of acid
waste in an ice water bath and begin stirring.[12]

e Slowly and carefully add the (R)-(+)-2-Bromopropionic acid to the stirring base solution.
Caution: The reaction is exothermic and may produce fumes. Perform this step in a chemical
fume hood.

e Continuously monitor the pH of the solution.

o Continue adding the acid until it is fully incorporated. If neutralizing a base with acid, the
procedure is reversed (add base to acid).

o Adjust the pH to a neutral range (typically between 5.5 and 9.0) by adding more base or acid
as needed.[12]

e Once neutralized, transfer the solution to a labeled "Halogenated Organic Waste" container
for disposal. Do not pour the neutralized solution down the drain, as it still contains the
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halogenated organic compound.[2][4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of
(R)-(+)-2-Bromopropionic acid.
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Caption: Logical workflow for the safe disposal of (R)-(+)-2-Bromopropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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